Cas no 1251704-97-8 (N-(4-fluorophenyl)methyl-N-phenyl-1,2,4triazolo4,3-apyridine-6-sulfonamide)

• Product Name: N-(4-fluorophenyl)methyl-N-phenyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• CAS No: 1251704-97-8
• MF: C₁₉H₁₅FN₄O₂S
• MW: 382.411405801773
• CID: 6306392
• PubChem ID: 49666062
• Update Time: 2025-09-24

N-(4-fluorophenyl)methyl-N-phenyl-1,2,4triazolo4,3-apyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-N-phenyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• N-[(4-fluorophenyl)methyl]-N-phenyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• F3406-8442
• N-(4-fluorobenzyl)-N-phenyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• N-(4-fluorobenzyl)-N-phenyl[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• AKOS021971473
• 1251704-97-8
• CCG-296916

• Inchi： 1S/C19H15FN4O2S/c20-16-8-6-15(7-9-16)12-24(17-4-2-1-3-5-17)27(25,26)18-10-11-19-22-21-14-23(19)13-18/h1-11,13-14H,12H2
• InChI Key： NISVPOZSRAHPET-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=CN2C=1)(N(C1C=CC=CC=1)CC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 382.08997507g/mol
• Monoisotopic Mass: 382.08997507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(4-fluorophenyl)methyl-N-phenyl-1,2,4triazolo4,3-apyridine-6-sulfonamide

Introduction to N-(4-fluorophenyl)methyl-N-phenyl-1,2,4triazolo4,3-apyridine-6-sulfonamide (CAS No. 1251704-97-8)

N-(4-fluorophenyl)methyl-N-phenyl-1,2,4triazolo4,3-apyridine-6-sulfonamide is a highly specialized chemical compound characterized by its intricate molecular structure and significant potential in pharmaceutical research. This compound, identified by the CAS number 1251704-97-8, has garnered attention in the scientific community due to its unique structural features and promising biological activities. The presence of both fluorophenyl and triazoloapyridine moieties in its framework suggests a rich chemical diversity that can be exploited for developing novel therapeutic agents.

The compound's structure incorporates a sulfonamide functional group, which is well-known for its role in medicinal chemistry as a key pharmacophore. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and antiviral properties, making them invaluable in the design of new drugs. The combination of these features with the triazoloapyridine core provides a unique scaffold that may exhibit enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential applications in drug discovery. The triazoloapyridine scaffold, in particular, has been extensively studied for its role in modulating various enzymatic pathways and cellular processes. Research has shown that compounds containing this moiety can interact with proteins involved in cancer progression, inflammation, and neurodegenerative diseases. This has spurred the development of several clinical candidates that are currently undergoing preclinical or clinical evaluations.

The incorporation of a fluorophenyl group into the molecular structure of N-(4-fluorophenyl)methyl-N-phenyl-1,2,4triazolo4,3-apyridine-6-sulfonamide introduces additional chemical diversity and functional properties. Fluoro-substituted aromatic rings are known to enhance metabolic stability and binding affinity, which are critical factors in drug design. The fluorine atom can also influence the electronic properties of the molecule, potentially affecting its interaction with biological targets. This makes the compound a promising candidate for further exploration in medicinal chemistry.

The sulfonamide group at the 6-position of the triazoloapyridine core further contributes to the compound's potential therapeutic applications. Sulfonamides are known to exhibit strong binding interactions with enzymes and receptors due to their ability to form hydrogen bonds and participate in dipole-dipole interactions. This property is particularly valuable in designing molecules that can selectively inhibit disease-causing proteins. The combination of these structural features suggests that N-(4-fluorophenyl)methyl-N-phenyl-1,2,4triazolo4,3-apyridine-6-sulfonamide may have broad-spectrum activity against various diseases.

In the context of current research trends, this compound aligns with the growing interest in multitargeted drug design strategies. Multitargeted drugs are designed to simultaneously interact with multiple biological targets, which can lead to enhanced efficacy and reduced side effects compared to traditional single-target drugs. The complex structure of N-(4-fluorophenyl)methyl-N-phenyl-1,2,4triazolo4,3-apyridine-6-sulfonamide makes it a suitable candidate for such an approach. By targeting multiple pathways involved in a disease process, this compound could potentially offer a more comprehensive therapeutic solution.

The synthesis of N-(4-fluorophenyl)methyl-N-phenyl-1,2,4triazolo4,3-apyridine-6-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates such as 1-(bromomethyl)-4-fluorobenzene and 5-amino-1H-benzimidazole derivatives. These intermediates are then coupled through nucleophilic substitution or condensation reactions to form the

The pharmacological evaluation of N-(

In addition to its enzymatic activity,

The structural diversity offered by N-(

In conclusion,N-(